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Compound of Interest

Compound Name:
Ethyl 2-amino-3-phenylpropanoate

hydrochloride

Cat. No.: B012878 Get Quote

An In-depth Technical Guide to Ethyl 2-amino-3-phenylpropanoate Hydrochloride

For researchers, scientists, and professionals in drug development, a thorough understanding

of chemical reagents is paramount. This guide provides a comprehensive overview of Ethyl 2-
amino-3-phenylpropanoate hydrochloride, a key building block in peptide synthesis and a

compound of interest for various pharmaceutical applications. This document details its

chemical identity, physicochemical properties, relevant experimental protocols, and potential

applications.

Chemical Identification
Ethyl 2-amino-3-phenylpropanoate hydrochloride is the hydrochloride salt of the ethyl ester

of the amino acid phenylalanine. It exists as different stereoisomers, primarily the L-form (S-

enantiomer) and the D-form (R-enantiomer), which have distinct CAS numbers and properties.
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Identifier
L-Phenylalanine ethyl ester

hydrochloride

D-Phenylalanine ethyl ester

hydrochloride

CAS Number 3182-93-2[1][2][3][4] 63060-94-6[5][6]

Synonyms

L-Phe-OEt·HCl, Ethyl L-

phenylalaninate hydrochloride,

(S)-Ethyl 2-amino-3-

phenylpropanoate

hydrochloride, H-Phe-

OEt.HCl[1][3]

D-Phenylalanine ethyl ester

HCl, (R)-Ethyl 2-amino-3-

phenylpropanoate

hydrochloride, H-D-Phe-

OEt.HCl[5]

IUPAC Name

ethyl (2S)-2-amino-3-

phenylpropanoate;hydrochlorid

e[3]

ethyl (2R)-2-amino-3-

phenylpropanoate;hydrochlorid

e[5]

Physicochemical Properties
The properties of Ethyl 2-amino-3-phenylpropanoate hydrochloride are summarized below.

The data primarily corresponds to the more common L-enantiomer.

Property Value Reference

Molecular Formula
C₁₁H₁₆ClNO₂ or

C₁₁H₁₅NO₂·HCl
[1][2][5][6]

Molecular Weight 229.70 g/mol [3][5][6][7]

Appearance
White powder or fine needle-

like crystalline solid
[1][2][4]

Melting Point 150-160 °C [1]

Optical Rotation ([α]D²⁰) -8 ± 1° (c=2 in H₂O) [1]

Solubility Soluble in methanol and water [4]

Purity Typically ≥98% [1][6]

Storage Conditions
Store at 0-8 °C or room

temperature
[1][4][6]
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Experimental Protocols
Detailed methodologies are crucial for the successful application of this compound in research.

Below is a relevant synthesis protocol.

Synthesis of L-Phenylalanine Ethyl Ester Hydrochloride
This protocol describes the direct esterification of L-phenylalanine using ethanol and a

chlorinating agent.

Materials:

L-Phenylalanine

Ethanol (EtOH)

Trimethylsilyl chloride (TMSCl)

Ethyl acetate (EtOAc) - for workup

Procedure:

Suspend L-Phenylalanine (e.g., 5 g, 30 mmol) in ethanol (30 mL).[4]

Add Trimethylsilyl chloride (TMSCl) (e.g., 6.915 mL, 54 mmol) to the suspension at room

temperature.[4]

Fit the reaction vessel with a reflux condenser and heat the mixture to 80°C.[4]

Allow the reaction to stir overnight at this temperature.[4]

After the reaction is complete, cool the mixture to room temperature.[4]

Concentrate the reaction mixture under reduced pressure to obtain a residue.[4]

The resulting residue can be taken up in a solvent like ethyl acetate for further purification if

necessary.[4]

Below is a workflow diagram illustrating this synthesis process.
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Reaction Setup
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Caption: Synthesis workflow for L-Phenylalanine Ethyl Ester Hydrochloride.
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Applications in Drug Development and Research
Ethyl 2-amino-3-phenylpropanoate hydrochloride serves as a valuable building block in

several areas:

Peptide Synthesis: As a derivative of the amino acid phenylalanine, it is a crucial starting

material for the synthesis of peptides and proteins. Its ester group provides a convenient

handle for peptide coupling reactions.[1]

Pharmaceutical Synthesis: It acts as a precursor in the creation of various pharmaceutical

compounds. Due to its relationship with phenylalanine, an essential amino acid involved in

neurotransmitter production, it is particularly useful in developing drugs that target

neurological disorders.[1]

Nutritional Supplements: The compound is explored for its potential inclusion in dietary

supplements aimed at enhancing mood and supporting cognitive function.[1]

Safety and Handling
Standard laboratory safety precautions should be observed when handling this compound. It

may cause skin, eye, and respiratory tract irritation.[2] It is advisable to handle the compound in

a well-ventilated area and use personal protective equipment such as gloves and safety

glasses. The material is generally stable under normal temperatures and pressures.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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